![molecular formula C11H9BrN2O4 B5181370 4-[2-(2-bromobenzoyl)hydrazino]-4-oxo-2-butenoic acid](/img/structure/B5181370.png)
4-[2-(2-bromobenzoyl)hydrazino]-4-oxo-2-butenoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(2-bromobenzoyl)hydrazino]-4-oxo-2-butenoic acid, commonly known as BBABA, is a chemical compound that has gained significant interest in the field of scientific research due to its potential therapeutic applications. BBABA is a heterocyclic organic compound that contains a hydrazide functional group and a carboxylic acid group.
Mechanism of Action
BBABA exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. BBABA also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, BBABA has been shown to scavenge free radicals and protect against oxidative stress.
Biochemical and Physiological Effects
BBABA has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including matrix metalloproteinases and cyclooxygenase-2. BBABA has also been shown to modulate the expression of various genes involved in cancer progression and inflammation. Physiologically, BBABA has been shown to reduce tumor growth and inflammation in animal models.
Advantages and Limitations for Lab Experiments
BBABA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent therapeutic effects at low concentrations. However, BBABA also has several limitations. It is not very water-soluble, making it difficult to administer in vivo. Additionally, BBABA has not been extensively studied for its toxicity, which could limit its potential clinical use.
Future Directions
There are several future directions for the study of BBABA. One potential direction is to investigate its potential use in combination with other chemotherapeutic agents for the treatment of cancer. Another direction is to study its potential use as a diagnostic tool for detecting cancer cells. Additionally, further studies are needed to investigate its toxicity and potential side effects in vivo.
Synthesis Methods
BBABA can be synthesized through a multistep process that involves the reaction of 2-bromobenzoyl chloride with hydrazine hydrate to form 2-(2-bromobenzoyl)hydrazine. This intermediate compound is then reacted with ethyl acetoacetate in the presence of sodium ethoxide to form BBABA. The final product can be purified through recrystallization using ethanol.
Scientific Research Applications
BBABA has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant properties. BBABA has also been studied for its potential use as a diagnostic tool for detecting cancer cells.
Properties
IUPAC Name |
(E)-4-[2-(2-bromobenzoyl)hydrazinyl]-4-oxobut-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O4/c12-8-4-2-1-3-7(8)11(18)14-13-9(15)5-6-10(16)17/h1-6H,(H,13,15)(H,14,18)(H,16,17)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVMXKPRBMFXQRR-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NNC(=O)C=CC(=O)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)NNC(=O)/C=C/C(=O)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.